Cas no 84163-68-8 (3-Piperidin-4-ylbenzo[d]isoxazole)

3-Piperidin-4-ylbenzo[d]isoxazole is a heterocyclic compound featuring a benzoisoxazole core substituted with a piperidin-4-yl group. This structure imparts significant versatility in medicinal chemistry and drug discovery, particularly as a scaffold for designing central nervous system (CNS) targeting agents. The piperidine moiety enhances binding affinity to neurological receptors, while the benzoisoxazole component contributes to metabolic stability. Its balanced lipophilicity and molecular rigidity make it suitable for optimizing pharmacokinetic properties. The compound is often utilized in the synthesis of potential antipsychotic, antidepressant, or analgesic candidates. Its well-defined synthetic route and compatibility with further functionalization underscore its utility in exploratory research and lead optimization.
3-Piperidin-4-ylbenzo[d]isoxazole structure
84163-68-8 structure
Product Name:3-Piperidin-4-ylbenzo[d]isoxazole
CAS No:84163-68-8
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD08166653
CID:60669
Update Time:2025-11-02

3-Piperidin-4-ylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidin-4-ylbenzo[d]isoxazole
    • 3-(4-piperidinyl)-1,2-Benzisoxazole
    • 3-(PIPERIDIN-4-YL)BENZO[D]ISOXAZOLE
    • 3-piperid-4-yl-1,2-benzisoxazole
    • 4-piperidyl-1,2-benzisoxazole
    • 4-(1,2-Benzisoxazol-3-yl)piperidine
    • 3-(4-Piperidinyl)-1,2-benzisoxazole (ACI)
    • 3-(Piperidin-4-yl)benzisoxazole
    • 3-Piperidin-4-yl-1,2-benzoxazole
    • MDL: MFCD08166653
    • Inchi: 1S/C12H14N2O/c1-2-4-11-10(3-1)12(14-15-11)9-5-7-13-8-6-9/h1-4,9,13H,5-8H2
    • InChI Key: KEIQPPQTKPFHLZ-UHFFFAOYSA-N
    • SMILES: N1=C(C2CCNCC2)C2C(=CC=CC=2)O1

Computed Properties

  • Exact Mass: 202.11100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1

Experimental Properties

  • Boiling Point: 355.519°C at 760 mmHg
  • PSA: 38.06000
  • LogP: 2.62360

3-Piperidin-4-ylbenzo[d]isoxazole Security Information

3-Piperidin-4-ylbenzo[d]isoxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Piperidin-4-ylbenzo[d]isoxazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water
Reference
Synthesis and neuroleptic activity of 3-(1-substituted-4-piperidinyl)-1,2-benzisoxazoles
Strupczewski, Joseph T.; Allen, Richard C.; Gardner, Beth Ann; Schmid, Blaine L.; Stache, Ulrich; et al, Journal of Medicinal Chemistry, 1985, 28(6), 761-9

3-Piperidin-4-ylbenzo[d]isoxazole Raw materials

3-Piperidin-4-ylbenzo[d]isoxazole Preparation Products

Additional information on 3-Piperidin-4-ylbenzo[d]isoxazole

3-Piperidin-4-ylbenzo[d]isoxazole (CAS No. 84163-68-8): A Versatile Heterocyclic Compound in Modern Research

3-Piperidin-4-ylbenzo[d]isoxazole (CAS No. 84163-68-8) is a structurally intriguing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This piperidine-containing isoxazole derivative combines two privileged pharmacophores, making it a valuable scaffold for drug discovery and development. The molecular architecture features a benzo[d]isoxazole core fused with a piperidin-4-yl substituent, creating unique electronic and steric properties that influence its reactivity and biological interactions.

The growing interest in 3-Piperidin-4-ylbenzo[d]isoxazole derivatives stems from their potential applications in addressing contemporary health challenges. Researchers are particularly focused on its role as a precursor for central nervous system (CNS) targeting compounds, with studies exploring its utility in neurological disorders that remain high-priority areas in global healthcare. The compound's ability to modulate specific neurotransmitter systems aligns with current trends in precision medicine approaches for mental health conditions.

From a synthetic chemistry perspective, 3-Piperidin-4-ylbenzo[d]isoxazole synthesis represents an interesting challenge that has led to the development of novel heterocycle formation methodologies. Recent publications highlight innovative routes involving catalyzed cyclization reactions and microwave-assisted synthesis, reflecting the pharmaceutical industry's push toward greener and more efficient synthetic protocols. These advancements answer frequent search queries about improved synthetic methods for complex heterocycles.

The physicochemical properties of 84163-68-8 make it particularly valuable in drug design. With moderate lipophilicity and the presence of both hydrogen bond acceptors and donors, this compound demonstrates favorable drug-like properties that are crucial for bioavailability. Computational chemistry studies frequently cite this scaffold when discussing molecular docking simulations and QSAR modeling, addressing common questions about structure-activity relationships in medicinal chemistry.

In material science applications, the 3-Piperidin-4-ylbenzo[d]isoxazole structure has shown promise in the development of functional organic materials. Its conjugated system and ability to form stable complexes with various metals have sparked interest in organic electronic applications, particularly in the context of sustainable energy solutions. This aligns with growing public interest in green technology innovations and answers frequent searches about organic compounds for energy storage.

The safety profile and handling considerations for CAS 84163-68-8 follow standard laboratory protocols for heterocyclic compounds. While not classified as hazardous under normal conditions, proper chemical safety measures should always be observed, addressing common workplace safety queries in research environments. The compound's stability under various conditions has been documented in several pharmaceutical stability studies, providing valuable data for formulation scientists.

Market availability of 3-Piperidin-4-ylbenzo[d]isoxazole has expanded significantly in recent years, with multiple suppliers offering it as a research chemical in various purity grades. The pricing trends reflect its growing importance in drug discovery pipelines, with analytical data packages becoming more comprehensive to meet the demands of quality-focused research institutions. This responds to frequent searches about source reliability for specialty chemicals.

Future research directions for this compound class include exploration of its biological target spectrum and potential applications in emerging therapeutic areas. The scientific community continues to investigate its structure-optimization potential, particularly in the context of addressing drug resistance challenges—a hot topic in current medicinal chemistry literature that generates numerous search queries about next-generation therapeutic agents.

Analytical characterization of 84163-68-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing answers to common analytical chemistry questions about heterocyclic compound identification. The published spectral data serves as valuable references for researchers working with similar structures, contributing to the compound's role as a reference standard in method development.

In conclusion, 3-Piperidin-4-ylbenzo[d]isoxazole represents a fascinating case study in modern heterocyclic chemistry, bridging fundamental research and practical applications. Its continued study addresses multiple current scientific challenges while providing answers to frequently searched topics in medicinal chemistry, materials science, and synthetic methodology development. The compound's versatility ensures its ongoing relevance in addressing both current and future research needs across multiple scientific disciplines.

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